N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]quinoxaline-2-carboxamide
• InChI: InChI=1S/C16H15N5OS/c22-15(14-9-18-12-3-1-2-4-13(12)20-14)19-11-5-7-21(10-11)16-17-6-8-23-16/h1-4,6,8-9,11H,5,7,10H2,(H,19,22)
• InChI Key: CQZUJSAEJQXOMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=NC3=CC=CC=C3N=C2)C4=NC=CS4
• Molecular Formula: C16H15N5OS
• Molecular Weight: 325.4 g/mol

Description

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide, also known as TQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinoxaline derivatives and has been shown to exhibit a range of biological activities.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide involves the reaction of 2-chloroquinoxaline with 3-pyrrolidin-1-yl-1-thiazol-2-yl-propan-1-one in the presence of a base to form the intermediate product, which is then reacted with ammonia and carbon dioxide to yield the final product.

Starting Materials
2-chloroquinoxaline, 3-pyrrolidin-1-yl-1-thiazol-2-yl-propan-1-one, base, ammonia, carbon dioxide

Reaction
Step 1: 2-chloroquinoxaline is reacted with 3-pyrrolidin-1-yl-1-thiazol-2-yl-propan-1-one in the presence of a base to form the intermediate product., Step 2: The intermediate product is then reacted with ammonia and carbon dioxide to yield the final product, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide.

Mechanism Of Action

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide exerts its biological effects by modulating various signaling pathways. It has been shown to activate the Nrf2/ARE signaling pathway, which leads to the upregulation of antioxidant enzymes and the reduction of oxidative stress. N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has also been shown to inhibit the NF-κB signaling pathway, which plays a key role in inflammation. Additionally, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.

Biochemical And Physiological Effects

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are key contributors to many diseases. N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has also been shown to have anticancer properties, by inducing apoptosis and inhibiting cell proliferation. Additionally, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has several advantages for lab experiments. It is a well-characterized compound that is readily available and easy to synthesize. N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been shown to exhibit a range of biological activities, making it a useful tool compound for studying various signaling pathways. However, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. Additionally, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has not been extensively studied in humans, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide. One area of research is the development of more potent and selective analogs of N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide. Another area of research is the investigation of the safety and efficacy of N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide in humans. Additionally, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide could be studied in combination with other compounds to determine if it has synergistic effects. Finally, N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide could be studied in different disease models to determine its potential therapeutic applications.

Scientific Research Applications

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been extensively studied for its pharmacological properties and has been shown to exhibit a range of biological activities. It has been used as a tool compound to study the role of various signaling pathways in different disease models. N-(1-(thiazol-2-yl)pyrrolidin-3-yl)quinoxaline-2-carboxamide has been shown to have antioxidant, anti-inflammatory, and anticancer properties. It has also been studied for its neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.